Cas no 2229231-02-9 (2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid)

• Product Name: 2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid
• CAS No: 2229231-02-9
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5996239
• PubChem ID: 165693347
• Update Time: 2025-10-28

2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid
• 2229231-02-9
• EN300-1804600

• Inchi： 1S/C11H20O2/c1-7(9(12)13)6-8-10(2,3)11(8,4)5/h7-8H,6H2,1-5H3,(H,12,13)
• InChI Key： YPZIYKHJDQNWRY-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C(C)(C)C1(C)C)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid

Introduction to 2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid (CAS No. 2229231-02-9)

2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229231-02-9, is a specialized organic compound that has garnered attention in the field of chemical and pharmaceutical research due to its unique structural features and potential applications. This compound belongs to a class of molecules characterized by a branched alkyl side chain and a cyclopropyl substituent, which contribute to its distinct chemical properties and reactivity.

The molecular structure of 2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid consists of a propanoic acid backbone with a 2-methyl group at the second carbon and a (2,2,3,3-tetramethylcyclopropyl) group attached to the third carbon. This configuration results in a highly stable tertiary carbon center within the cyclopropyl ring, which is a key feature influencing its chemical behavior. The presence of multiple methyl groups enhances the lipophilicity of the compound, making it potentially useful in formulations requiring improved solubility in organic solvents.

In recent years, there has been growing interest in the development of novel compounds with complex cyclic structures for their potential applications in drug discovery and material science. The (2,2,3,3-tetramethylcyclopropyl) moiety is particularly noteworthy as it introduces rigidity to the molecule, which can be advantageous in designing bioactive compounds with specific spatial orientations. Such structural features are often exploited in medicinal chemistry to optimize binding affinity and metabolic stability.

One of the most compelling aspects of 2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid is its utility as a building block in synthetic chemistry. The compound's unique framework allows for further functionalization at multiple sites, enabling chemists to design derivatives with tailored properties. For instance, the carboxylic acid group at one end of the molecule can be readily modified through esterification or amidation reactions, while the cyclopropyl ring provides a stable platform for introducing additional substituents via cross-coupling reactions such as Suzuki or Heck couplings.

Recent studies have highlighted the potential of cyclopropyl-containing compounds in various biological assays. The (2,2,3,3-tetramethylcyclopropyl) group imparts steric hindrance that can influence enzyme-substrate interactions or receptor binding affinities. This has led to investigations into its role as a pharmacophore in developing small-molecule inhibitors or modulators. For example, derivatives of this compound have been explored for their activity against enzymes involved in inflammatory pathways or metabolic disorders.

The synthesis of 2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid presents both challenges and opportunities for synthetic chemists. The preparation typically involves multi-step reactions starting from commercially available precursors such as cyclopropane derivatives and branched alkanes. Key steps often include protection-deprotection strategies to handle reactive functional groups effectively. Advances in catalytic methods have also facilitated more efficient routes to this compound without compromising yield or purity.

In terms of applications beyond pharmaceuticals,(CAS No. 2229231-02-9) finds utility in industrial processes where its stability under harsh conditions is beneficial. For instance, it can serve as an intermediate in producing specialty polymers or coatings that require high thermal resistance due to the presence of the tetramethylcyclopropyl group. Additionally, 2-methyl-3-(2, 2, 3, 3-tetramethylcyclopropyl)propanoic acid may be employed as a chiral auxiliary in asymmetric synthesis if configured appropriately.

The safety profile of this compound is another critical consideration during its handling and application. While it does not exhibit acute toxicity under standard laboratory conditions,(CAS No. 2229231-02-9) should still be handled with appropriate personal protective equipment (PPE) due to its potential skin and eye irritation risks associated with organic acids. Storage conditions should also be controlled to prevent degradation or unwanted side reactions.

Future research directions may explore further modifications to enhance the bioactivity or practicality of (CAS No.) derivatives. For example, incorporating fluorine atoms into the cyclopropyl ring could alter electronic properties and metabolic pathways, offering new avenues for drug development. Similarly, exploring different substituents on the propanoic acid backbone might reveal novel interactions with biological targets.

The growing emphasis on green chemistry principles may also influence how(CAS No.) is synthesized and utilized moving forward. Developing sustainable synthetic routes that minimize waste and hazardous byproducts will be crucial for scaling up production while maintaining environmental responsibility.